Cas no 2377033-17-3 (Potassium 2-carbamoylacetate)
Potassium 2-carbamoylacetate Chemical and Physical Properties
Names and Identifiers
-
- 2377033-17-3
- EN300-6739933
- potassium 2-carbamoylacetate
- Potassium 2-carbamoylacetate
-
- Inchi: 1S/C3H5NO3.K/c4-2(5)1-3(6)7;/h1H2,(H2,4,5)(H,6,7);/q;+1/p-1
- InChI Key: CLJIIZSLFVURAJ-UHFFFAOYSA-M
- SMILES: [K+].[O-]C(CC(N)=O)=O
Computed Properties
- Exact Mass: 140.98282447g/mol
- Monoisotopic Mass: 140.98282447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.2Ų
Potassium 2-carbamoylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739933-0.05g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 0.05g |
$27.0 | 2025-03-13 | |
| Enamine | EN300-6739933-0.1g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 0.1g |
$40.0 | 2025-03-13 | |
| Enamine | EN300-6739933-0.25g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 0.25g |
$57.0 | 2025-03-13 | |
| Enamine | EN300-6739933-0.5g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 0.5g |
$90.0 | 2025-03-13 | |
| Enamine | EN300-6739933-1.0g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 1.0g |
$115.0 | 2025-03-13 | |
| Enamine | EN300-6739933-2.5g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 2.5g |
$302.0 | 2025-03-13 | |
| Enamine | EN300-6739933-5.0g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 5.0g |
$613.0 | 2025-03-13 | |
| Enamine | EN300-6739933-10.0g |
potassium 2-carbamoylacetate |
2377033-17-3 | 95.0% | 10.0g |
$1236.0 | 2025-03-13 | |
| Aaron | AR028H55-50mg |
potassium2-carbamoylacetate |
2377033-17-3 | 95% | 50mg |
$83.00 | 2023-12-15 | |
| Aaron | AR028H55-100mg |
potassium2-carbamoylacetate |
2377033-17-3 | 95% | 100mg |
$111.00 | 2023-12-15 |
Potassium 2-carbamoylacetate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Potassium 2-carbamoylacetate
Potassium 2-Carbamoylacetate: A Comprehensive Overview
Potassium 2-carbamoylacetate, also known by its CAS number 2377033-17-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound, which belongs to the class of amino acid derivatives, is characterized by its unique structure and versatile applications. In recent years, advancements in synthetic methodologies and its utilization in various biochemical processes have made it a subject of extensive research.
The molecular structure of Potassium 2-carbamoylacetate comprises a central carbon atom bonded to a carbamoyl group (-CONH2) and an acetate group (-COO-). The potassium ion (K+) serves as the counterion, making it a stable and water-soluble salt. This structure not only facilitates its solubility in aqueous solutions but also contributes to its reactivity in various chemical reactions. Researchers have explored its role in metabolic pathways, particularly in the context of amino acid metabolism, where it acts as a precursor to several vital biomolecules.
One of the most notable applications of Potassium 2-carbamoylacetate is in the synthesis of amino acids. Recent studies have highlighted its potential as an intermediate in the production of non-essential amino acids, such as alanine and serine. These findings have implications for both industrial synthesis and biotechnological applications, where efficient production of amino acids is crucial. Moreover, the compound has been investigated for its role in metabolic engineering, where it serves as a key precursor in pathways aimed at producing high-value biochemicals.
In terms of synthesis, traditional methods involve the reaction of potassium cyanide with acetic acid derivatives under specific conditions. However, recent advancements have introduced more efficient and environmentally friendly approaches. For instance, researchers have developed catalytic systems that enable the selective formation of Potassium 2-carbamoylacetate with high yields and minimal byproducts. These innovations not only enhance the economic viability of production but also align with current trends toward sustainable chemistry.
The biological significance of Potassium 2-carbamoylacetate extends to its role in cellular metabolism. Studies have demonstrated its involvement in gluconeogenesis, a process critical for maintaining blood sugar levels during fasting states. Additionally, its metabolites have been implicated in energy production pathways, further underscoring its importance in physiological functions.
From an industrial perspective, the demand for Potassium 2-carbamoylacetate has been driven by its applications in pharmaceuticals, food additives, and nutraceuticals. Its use as a flavor enhancer and stabilizer in food products has been well-documented, while its role as an intermediate in drug synthesis continues to expand. Recent market analyses suggest a growing interest in this compound due to its versatility and increasing demand across multiple sectors.
In conclusion, Potassium 2-carbamoylacetate (CAS No. 2377033-17-3) stands as a pivotal compound with diverse applications spanning chemistry, biochemistry, and industry. Ongoing research into its synthesis, metabolism, and applications promises to unlock further potential uses, solidifying its position as an essential component in modern chemical science.
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